1-(allylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline

• IUPAC Name: 5-methyl-1-prop-2-enylsulfanyl-[1,2,4]triazolo[4,3-a]quinoline
• InChI: InChI=1S/C14H13N3S/c1-3-8-18-14-16-15-13-9-10(2)11-6-4-5-7-12(11)17(13)14/h3-7,9H,1,8H2,2H3
• InChI Key: OIQDUEGBAGOXIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN=C(N2C3=CC=CC=C13)SCC=C
• Molecular Formula: C14H13N3S
• Molecular Weight: 255.34 g/mol

Description

1-(allylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of quinoline derivatives and has been shown to possess several interesting properties, including anti-cancer, anti-inflammatory, and antimicrobial activities.

Mechanism of Action

The mechanism of action of 1-(allylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline is not fully understood. However, studies have suggested that this compound may exert its anti-cancer activity through the inhibition of cell proliferation and induction of apoptosis in cancer cells. Additionally, this compound has been shown to possess anti-inflammatory activity through the inhibition of pro-inflammatory cytokines and enzymes.
Biochemical and Physiological Effects:
1-(allylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline has been shown to possess several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells, induce apoptosis, and inhibit pro-inflammatory cytokines and enzymes. Additionally, this compound has been shown to possess antimicrobial activity against various strains of bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(allylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline in lab experiments include its significant anti-cancer, anti-inflammatory, and antimicrobial activities. Additionally, this compound can be synthesized using a relatively simple and efficient method. However, the limitations of using this compound in lab experiments include its limited solubility in water and potential toxicity at high concentrations.

Future Directions

1-(allylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline has significant potential for further research in various fields. In the field of cancer research, future studies could focus on optimizing the synthesis method of this compound and investigating its potential as a chemotherapeutic agent. Additionally, further studies could investigate the mechanism of action of this compound and its potential as an anti-inflammatory and antimicrobial agent. Finally, studies could focus on developing new derivatives of this compound with improved solubility and reduced toxicity.

Scientific Research Applications

1-(allylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline has been extensively studied for its potential applications in various fields. In the field of cancer research, this compound has been shown to possess significant anti-cancer activity against various cancer cell lines, including breast, colon, and lung cancer. Additionally, this compound has been shown to possess anti-inflammatory and antimicrobial activities, making it a potential candidate for the treatment of inflammatory and infectious diseases.